Cas no 89583-90-4 (7-chloro-1,2-benzothiazole)

7-chloro-1,2-benzothiazole structure
7-chloro-1,2-benzothiazole structure
Product Name:7-chloro-1,2-benzothiazole
CAS No:89583-90-4
MF:C7H4ClNS
MW:169.631359100342
CID:1942765
PubChem ID:10942862
Update Time:2025-04-21

7-chloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1,2-benzothiazole
    • Benclothiaz [ISO]
    • 7-chlorobenzisothiazole
    • 7-Chlor-benzisothiazol
    • 7-chloro-benzo[d]isothiazole
    • 7-chloro-1,2-benzisothiazole
    • 7-Chlorbenzisothiazol
    • SureCN26420
    • Benclothiaz
    • 7-Chlorobenzo[d]isothiazole
    • 1DF11295Y9
    • Clothiazoben
    • DTXSID6058211
    • C77020
    • UNII-1DF11295Y9
    • BS-17920
    • DTXCID5031979
    • CS-0093693
    • AKOS030625003
    • 89583-90-4
    • 1,2-Benzisothiazole, 7-chloro-
    • Benclothiaz, PESTANAL(R), analytical standard
    • Q27252282
    • SCHEMBL26420
    • Inchi: 1S/C7H4ClNS/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H
    • InChI Key: VSVKOUBCDZYAQY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C=NSC=21

Computed Properties

  • Exact Mass: 168.9752980g/mol
  • Monoisotopic Mass: 168.9752980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.435
  • Boiling Point: 189.128°C at 760 mmHg
  • Flash Point: 68.182°C
  • Refractive Index: 1.696

7-chloro-1,2-benzothiazole Pricemore >>

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